N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide

• IUPAC Name: N-(3-acetamidophenyl)-3-(propanoylamino)benzamide
• InChI: InChI=1S/C18H19N3O3/c1-3-17(23)20-14-7-4-6-13(10-14)18(24)21-16-9-5-8-15(11-16)19-12(2)22/h4-11H,3H2,1-2H3,(H,19,22)(H,20,23)(H,21,24)
• InChI Key: IAEZCZJJAKXWEO-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)NC(=O)C
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide, also known as APB, is a chemical compound with potential applications in scientific research. APB is a benzamide derivative that has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.

Mechanism of Action

N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide inhibits the activity of the TRPV1 receptor by binding to a specific site on the receptor. This binding prevents the receptor from being activated by stimuli such as heat and capsaicin, which are known to activate the TRPV1 receptor.
Biochemical and Physiological Effects:
The inhibition of the TRPV1 receptor by this compound has been shown to have a number of biochemical and physiological effects. These effects include a reduction in pain sensation and inflammation, as well as a decrease in the release of neurotransmitters such as glutamate and substance P.

Advantages and Limitations for Lab Experiments

N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide has a number of potential advantages and limitations for laboratory experiments. One advantage is that it has a high degree of selectivity for the TRPV1 receptor, which makes it useful for studying the role of this receptor in pain sensation and inflammation. However, one limitation is that this compound may have off-target effects on other receptors or enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide. One direction is to further explore the potential therapeutic applications of this compound in the treatment of chronic pain and inflammation. Another direction is to investigate the potential off-target effects of this compound on other receptors or enzymes, in order to better understand its mechanism of action. Additionally, research could be conducted to develop more selective and potent inhibitors of the TRPV1 receptor, which could have even greater potential as therapeutic agents.

Scientific Research Applications

N-[3-(acetylamino)phenyl]-3-(propionylamino)benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to inhibit the activity of the TRPV1 receptor, which is involved in pain sensation and inflammation. This inhibition may have potential therapeutic applications in the treatment of chronic pain and inflammation.